![molecular formula C15H21F2NO2S B3867825 3-[2-(3,4-difluorophenyl)ethyl]-1-(ethylsulfonyl)piperidine](/img/structure/B3867825.png)
3-[2-(3,4-difluorophenyl)ethyl]-1-(ethylsulfonyl)piperidine
Overview
Description
3-[2-(3,4-difluorophenyl)ethyl]-1-(ethylsulfonyl)piperidine, also known as DEFEP, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic properties.
Mechanism of Action
3-[2-(3,4-difluorophenyl)ethyl]-1-(ethylsulfonyl)piperidine exerts its therapeutic effects by interacting with various molecular targets in the body. It has been found to inhibit the activity of enzymes involved in inflammation and pain, such as cyclooxygenase-2 and phospholipase A2. This compound also modulates the activity of ion channels and receptors involved in pain perception and neuronal signaling.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in preclinical studies. It has been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been shown to have anti-cancer effects in various cancer cell lines.
Advantages and Limitations for Lab Experiments
3-[2-(3,4-difluorophenyl)ethyl]-1-(ethylsulfonyl)piperidine has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been shown to have low toxicity in animal studies. However, this compound has limitations in terms of its solubility and stability, which can impact its effectiveness in experiments.
Future Directions
There are several potential future directions for research on 3-[2-(3,4-difluorophenyl)ethyl]-1-(ethylsulfonyl)piperidine. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. This compound has also been studied for its potential as a treatment for chronic pain conditions. Further research is needed to fully understand the mechanisms of action of this compound and its potential therapeutic applications.
Scientific Research Applications
3-[2-(3,4-difluorophenyl)ethyl]-1-(ethylsulfonyl)piperidine has been found to have potential therapeutic properties in various areas of scientific research. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. This compound has also been shown to have potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
3-[2-(3,4-difluorophenyl)ethyl]-1-ethylsulfonylpiperidine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21F2NO2S/c1-2-21(19,20)18-9-3-4-13(11-18)6-5-12-7-8-14(16)15(17)10-12/h7-8,10,13H,2-6,9,11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYRWWYBHEMIMET-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCCC(C1)CCC2=CC(=C(C=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21F2NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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